Cas no 1094527-76-0 (1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 1094527-76-0
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5954462
• PubChem ID: 60759895
• Update Time: 2025-05-19

1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1094527-76-0
• 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid
• EN300-5125964

• Inchi： 1S/C11H8F3NO3/c12-11(13,14)10(18)15-4-3-6-5-7(9(16)17)1-2-8(6)15/h1-2,5H,3-4H2,(H,16,17)
• InChI Key： HURYKSOCMXWKSR-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C=CC(C(=O)O)=CC=2CC1)=O)(F)F

Computed Properties

• Exact Mass: 259.04562760g/mol
• Monoisotopic Mass: 259.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid

Introduction to 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 1094527-76-0)

1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1094527-76-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of trifluoroacetylated indole derivatives, a subset of molecules known for their broad spectrum of biological activities. The structural motif of this compound, featuring a trifluoroacetyl group attached to an indole core with additional carboxylic acid functionality, positions it as a promising candidate for further exploration in drug discovery and development.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its presence in numerous bioactive natural products and synthetic drugs. Indole derivatives exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The introduction of the trifluoroacetyl group into the indole framework introduces unique electronic and steric properties that can modulate the biological activity of the molecule. Specifically, the electron-withdrawing nature of the trifluoroacetyl group can enhance the reactivity of certain functional moieties within the indole ring, while also influencing the overall solubility and metabolic stability of the compound.

The carboxylic acid moiety at the 5-position of the indole ring further extends the potential biological interactions of this compound. Carboxylic acids are well-known for their ability to form hydrogen bonds, a critical interaction in many biological processes. This feature makes 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid a versatile building block for designing molecules that can interact with biological targets through multiple binding modes. Additionally, the presence of both an acyl group and a carboxylic acid suggests potential applications in peptidomimetics and protease inhibition strategies.

In recent years, there has been growing interest in trifluorinated compounds due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The fluorine atom's ability to modulate lipophilicity and electronic properties has made trifluoroacetylated compounds particularly attractive in drug design. For instance, studies have shown that trifluoromethyl groups can improve binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. The trifluoroacetyl group in 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid is expected to contribute to these favorable properties.

Research into 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid has revealed several promising applications in medicinal chemistry. One notable area is its use as an intermediate in the synthesis of more complex pharmacophores. The trifluoroacetyl group can be further modified through various chemical reactions, such as hydrolysis or amidation, to generate novel molecules with tailored biological activities. This flexibility makes it a valuable tool for medicinal chemists seeking to explore new therapeutic avenues.

Moreover, preliminary studies have suggested that 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The indole core is known to interact with transcription factors and signaling pathways involved in these conditions. By leveraging the unique properties of the trifluoroacetyl group and the carboxylic acid moiety, researchers aim to develop derivatives that can selectively modulate these pathways without off-target effects.

The synthesis of 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid involves multi-step organic reactions that highlight its complexity as a chemical entity. Key steps typically include Friedel-Crafts acylation to introduce the trifluoroacetyl group onto the indole ring followed by functionalization at the 5-position to incorporate the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In conclusion, 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 1094527-76-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its combination of an indole core with a trifluoroacetyl group and a carboxylic acid moiety positions it as a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic possibilities for this compound, it is likely to play an increasingly important role in developing next-generation pharmaceuticals.